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Compound of Interest

Compound Name: Flammacerium

Cat. No.: B158992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition of

Flammacerium, a topical cream used in the management of severe burns. The document

details the active and inactive ingredients, their quantitative composition, and the underlying

mechanisms of action. Furthermore, it outlines experimental methodologies for the analysis of

its principal components and includes visualizations of key biological pathways.

Core Chemical Composition
Flammacerium is a complex, semi-solid oil-in-water emulsion. Its therapeutic efficacy is

derived from the synergistic action of its two active pharmaceutical ingredients (APIs), silver

sulfadiazine and cerium nitrate, suspended in a hydrophilic cream base.

Active Pharmaceutical Ingredients
The primary active components of Flammacerium are silver sulfadiazine, a well-established

antibacterial agent, and cerium nitrate, which aids in eschar formation and modulates the

inflammatory response.[1][2]

Silver Sulfadiazine (1% w/w): This compound combines the antimicrobial properties of silver

ions with the bacteriostatic action of a sulfonamide antibiotic.[1]

Cerium Nitrate (2.2% w/w): This inorganic salt plays a crucial role in the therapeutic effect of

Flammacerium by forming a protective, leathery eschar over the burn wound.[1]
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Inactive Ingredients (Excipients)
The cream base of Flammacerium is composed of several excipients that ensure the stability,

bioavailability, and appropriate physical properties of the formulation. A product information

leaflet for Flammacerium provides a complete quantitative breakdown of all its components.[3]

Quantitative Data Presentation
The following tables summarize the quantitative composition and key chemical properties of the

active and inactive ingredients in Flammacerium.

Table 1: Quantitative Composition of Flammacerium Cream[3]

Component Concentration (g per 100g of cream)

Active Ingredients

Silver Sulfadiazine 1.0

Cerium Nitrate 2.2

Inactive Ingredients

Liquid Paraffin 20.0

Purified Water 20.0

Propylene Glycol 7.0

Cetyl Alcohol 4.0

Glyceryl Monostearate 4.0

Polysorbate 60 1.0

Polysorbate 80 1.0

Table 2: Chemical Properties of Active Ingredients
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Ingredient Chemical Formula Molecular Weight ( g/mol )

Silver Sulfadiazine C₁₀H₉AgN₄O₂S 357.14

Cerium Nitrate Hexahydrate Ce(NO₃)₃·6H₂O 434.22

Signaling Pathways and Mechanisms of Action
The therapeutic effect of Flammacerium is multifactorial, arising from the distinct and

synergistic actions of its active components.

Antimicrobial Action of Silver Sulfadiazine
Silver sulfadiazine exerts a broad-spectrum antimicrobial effect through a dual mechanism. The

silver ions disrupt the bacterial cell membrane and wall, and upon entering the cell, they bind to

DNA and essential proteins, leading to cell death. Concurrently, the sulfadiazine moiety acts as

a competitive inhibitor of dihydropteroate synthase, an enzyme crucial for bacterial folic acid

synthesis, thereby inhibiting bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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